Cas no 80213-28-1 (3-(Methylsulfonyl)aniline hydrochloride)

3-(Methylsulfonyl)aniline hydrochloride is a sulfonamide derivative with the molecular formula C₇H₁₀ClNO₂S. This compound is characterized by the presence of a methylsulfonyl group and an aniline moiety, which is protonated as a hydrochloride salt to enhance stability and solubility. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The methylsulfonyl group imparts electron-withdrawing properties, making it useful in reactions requiring electrophilic aromatic substitution or as a precursor for further functionalization. Its hydrochloride form ensures improved handling and storage stability, making it suitable for laboratory and industrial applications. The compound is typically supplied as a white to off-white crystalline powder with high purity.
3-(Methylsulfonyl)aniline hydrochloride structure
80213-28-1 structure
Product name:3-(Methylsulfonyl)aniline hydrochloride
CAS No:80213-28-1
MF:C7H9NO2S.HCl
MW:207.6778
MDL:MFCD00216487
CID:728758
PubChem ID:2735179

3-(Methylsulfonyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(Methylsulfonyl)aniline hydrochloride
    • 3-METHYLSULPHONYLANILINE HYDROCHLORIDE
    • 3-Aminophenyl methyl sulphone hydrochloride
    • 3-Methylsulfonylaniline hydrochloride
    • Benzenamine,3-(methylsulfonyl)-, hydrochloride (1:1)
    • 3-methanesulfonyl-phenylamine hydrochloride
    • 80213-28-1
    • 3-(METHYLSULFONYL)ANILINE HCl
    • 3-methansulphonylaniline hydrochloride
    • F81442
    • Z104346634
    • 3-methylsulfonylaniline;hydrochloride
    • NSC-227966
    • 3-aminophenyl methyl sulfone hydrochloride
    • AKOS015849311
    • 3-(methylsulfonyl)benzenamine hydrochloride
    • 3-methane-sulfonyl-phenylamine hydrochloride
    • MFCD00216487
    • 3-(Methylsulfonyl)benzenaminium chloride
    • PS-8055
    • CS-0207192
    • A839864
    • FT-0676508
    • 3-Methanesulfonyl-phenylamine HCl
    • Benzenamine, 3-(methylsulfonyl)-, hydrochloride
    • SCHEMBL282172
    • 3-Methylsulfonyl aniline hydrochloride
    • DTXSID60370615
    • NSC227966
    • 3-(methylsulphonyl)aniline hydrochloride
    • 3-(Methylsulfonyl)aniline hydrochloride, AldrichCPR
    • 3-methanesulfonylaniline hydrochloride
    • [3-(Methylsulfonyl)phenyl]amine HCl
    • EN300-34402
    • ZMPXGSYLKFAGOV-UHFFFAOYSA-N
    • DB-105130
    • 3-(Methylsulfonyl)anilinehydrochloride
    • MDL： MFCD00216487
    • Inchi： InChI=1S/C7H9NO2S.ClH/c1-11(9,10)7-4-2-3-6(8)5-7;/h2-5H,8H2,1H3;1H
    • InChI Key： ZMPXGSYLKFAGOV-UHFFFAOYSA-N
    • SMILES： NC1=CC=CC(S(=O)(C)=O)=C1.[H]Cl

Computed Properties

  • Exact Mass: 207.01200
  • Monoisotopic Mass: 207.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: nothing
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 68.5A^2

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 227-230 °C
  • Boiling Point: 403.3°C at 760 mmHg
  • Flash Point: 197.7°C
  • PSA: 68.54000
  • LogP: 3.13630
  • Solubility: Not available

3-(Methylsulfonyl)aniline hydrochloride Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38-22
  • Safety Instruction： 37/39-26
  • Hazardous Material Identification： Xi
  • Safety Term：37/39-26
  • Storage Condition：Sealed in dry,Room Temperature
  • Risk Phrases：R36/37/38

3-(Methylsulfonyl)aniline hydrochloride Customs Data

  • HS CODE：2921420090
  • Customs Data：

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(Methylsulfonyl)aniline hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-34402-0.1g
3-methanesulfonylaniline hydrochloride
 80213-28-1 90%
0.1g
 $19.0 2023-09-03
Enamine
EN300-34402-1.0g
3-methanesulfonylaniline hydrochloride
 80213-28-1
1g
 $0.0 2023-06-08
Enamine
EN300-34402-5g
3-methanesulfonylaniline hydrochloride
 80213-28-1 90%
5g
 $80.0 2023-09-03
TRC
M339180-100mg
3-(Methylsulfonyl)aniline Hydrochloride
 80213-28-1
100mg
 $ 80.00 2022-06-03
Apollo Scientific
OR4558-10g
3-(Methylsulphonyl)aniline hydrochloride
 80213-28-1 95+%
10g
 £130.00 2024-07-28
eNovation Chemicals LLC
D767193-1g
3-(METHYLSULFONYL)ANILINE HYDROCHLORIDE
 80213-28-1 98%
1g
 $145 2024-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
006995-1g
3-Methylsulfonylaniline hydrochloride
 80213-28-1
1g
 389CNY 2021-05-10
Enamine
EN300-34402-5.0g
3-methanesulfonylaniline hydrochloride
 80213-28-1
5.0g
 $101.0 2023-02-13
Fluorochem
023368-25g
3-(Methylsulfonyl)aniline hydrochloride
 80213-28-1 95%
25g
 ￡355.00 2022-02-28
abcr
AB246063-1g
3-(Methylsulphonyl)aniline hydrochloride; .
 80213-28-1
1g
 €65.60 2025-02-20

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Amadis Chemical Company Limited
(CAS:80213-28-1)3-(Methylsulfonyl)aniline hydrochloride
A839864
Purity:99%
Quantity:25g
Price ($):392.0